Cas no 1289187-97-8 (6-chloropyrido[3,4-d]pyrimidin-4-amine)

• Product Name: 6-chloropyrido[3,4-d]pyrimidin-4-amine
• CAS No: 1289187-97-8
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD23097908
• CID: 2136094
• PubChem ID: 87262824
• Update Time: 2024-11-04

6-chloropyrido[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloropyrido[3,4-d]pyrimidin-4-amine
• Pyrido[3,4-d]pyrimidin-4-amine,6-chloro-
• Pyrido[3,4-d]pyrimidin-4-amine, 6-chloro-
• CID 87262824
• MFCD23097908
• P18184
• 1289187-97-8
• SCHEMBL1584799
• PB40225
• SY321375
• DA-36202
• BS-42731
• CS-0146600

• MDL： MFCD23097908
• Inchi： 1S/C7H5ClN4/c8-6-1-4-5(2-10-6)11-3-12-7(4)9/h1-3H,(H2,9,11,12)
• InChI Key： QHJNXFUNGGUIDH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(N)N=CN=C2C=N1

Computed Properties

• Exact Mass: 180.0202739g/mol
• Monoisotopic Mass: 180.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 406.5±40.0 °C(Predicted)
• pka: 3.25±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines